![molecular formula C9H12IN3O B2693536 2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one CAS No. 956206-14-7](/img/structure/B2693536.png)
2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-iodo-1H-pyrazol-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as 'IPE' and is a pyrazole-based compound that has shown promise in a variety of research areas.
Mechanism of Action
The mechanism of action of IPE is not fully understood, but it is believed to involve the sigma-1 receptor. This receptor is involved in the regulation of calcium ion channels, which play a critical role in neurological processes. By binding to this receptor, IPE may modulate the activity of these channels and affect neurological function.
Biochemical and Physiological Effects:
IPE has been shown to have several biochemical and physiological effects. In addition to its affinity for the sigma-1 receptor, IPE has also been shown to have an effect on the release of neurotransmitters such as dopamine and serotonin. These effects may be related to the compound's potential therapeutic applications in neurological disorders.
Advantages and Limitations for Lab Experiments
IPE has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, its affinity for the sigma-1 receptor makes it a useful tool for studying neurological processes. However, there are also limitations to its use. The complex synthesis process and the need for specific reagents and conditions make it more challenging to work with than other compounds.
Future Directions
There are several future directions for research on IPE. One area of interest is the potential therapeutic applications of this compound in neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of IPE and its effects on neurological function. Finally, the synthesis of IPE may be optimized to make it more accessible for use in lab experiments.
Synthesis Methods
The synthesis of IPE is a complex process that involves several steps. The first step involves the preparation of 4-iodo-1H-pyrazole, which is then reacted with pyrrolidine to form the final product. This process requires specific reagents and conditions to ensure the desired outcome.
Scientific Research Applications
IPE has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. IPE has been shown to have an affinity for the sigma-1 receptor, which is involved in a variety of neurological processes. This receptor has been implicated in several neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
2-(4-iodopyrazol-1-yl)-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12IN3O/c10-8-5-11-13(6-8)7-9(14)12-3-1-2-4-12/h5-6H,1-4,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAWPQSHKDHMZRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CN2C=C(C=N2)I |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12IN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.